Cas no 923283-62-9 (Methyl 1-Boc-4-nitropyrazole-3-carboxylate)

• Product Name: Methyl 1-Boc-4-nitropyrazole-3-carboxylate
• CAS No: 923283-62-9
• MF: C₁₀H₁₃N₃O₆
• MW: 271.226722478867
• CID: 737848
• PubChem ID: 68365031
• Update Time: 2025-04-19

Methyl 1-Boc-4-nitropyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-Boc-4-nitropyrazole-3-carboxylate
• 1H-Pyrazole-1,3-dicarboxylic acid, 4-nitro-, 1-(1,1-dimethylethyl)3-methyl ester
• 1-O-tert-butyl 3-O-methyl 4-nitropyrazole-1,3-dicarboxylate
• 923283-62-9
• 1-(1,1-Dimethylethyl) 3-methyl 4-nitro-1H-pyrazole-1,3-dicarboxylate
• SCHEMBL12725156
• DTXSID901160480
• 1-tert-Butyl 3-methyl 4-nitro-1H-pyrazole-1,3-dicarboxylate

• Inchi： 1S/C10H13N3O6/c1-10(2,3)19-9(15)12-5-6(13(16)17)7(11-12)8(14)18-4/h5H,1-4H3
• InChI Key： LZZMMDJIBFZZNA-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C(C(=O)OC)=N1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 271.08043514g/mol
• Monoisotopic Mass: 271.08043514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 116Ų